tert-Butyl 1-(2,6-difluorobenzyl)piperidin-4-ylcarbamate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of tert-Butyl 1-(2,6-difluorobenzyl)piperidin-4-ylcarbamate is represented by the formula C17H24F2N2O2. The exact structure can be determined using techniques such as X-ray crystallography, NMR spectroscopy, or computational methods, which are not provided in the search results.Scientific Research Applications
Process Development and Synthesis
One significant application is in the process development and pilot-plant synthesis of related compounds. For instance, (S)-tert-Butyl 1-oxo-1-(1-(pyridin-2-yl)cyclopropylamino)propan-2-ylcarbamate, an intermediate in manufacturing lymphocyte function-associated antigen 1 inhibitors, showcases an efficient synthesis approach from readily available materials. This process emphasizes scalable synthesis techniques vital for pharmaceutical manufacturing (Li et al., 2012).
Chemical Reagents and Reactions
The compound and its derivatives find use in chemical reactions, such as the conversion of thioglycosides to glycosyl triflates, demonstrating the role of tert-butyl and related structures in facilitating complex organic transformations (Crich & Smith, 2001).
Synthesis and Characterization
The synthesis and characterization of derivatives like tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl)piperazine-1-carboxylate reveal the chemical versatility and potential for producing compounds with varied biological activities. Such studies often include comprehensive analytical techniques to elucidate structural and physicochemical properties (Sanjeevarayappa et al., 2015).
Molecular Structures and Reactivity
Investigations into molecular structures and reactivity, including aluminum and gallium hydrazides, underline the significance of tert-butyl and piperidine derivatives in developing new materials and catalysts. These studies often explore novel Lewis pairs for activating C–H bonds, underscoring the role of these compounds in advancing organometallic chemistry (Uhl et al., 2016).
Antitumor Activity and Crystal Structures
Furthermore, research into 3,5-bis(arylidene)piperidin-4-one derivatives highlights the antitumor potential of tert-butyl and piperidine compounds. These studies often involve synthesizing novel derivatives, crystal structure analysis, and preliminary biological evaluations, offering insights into the design of potential anticancer agents (Yao et al., 2018).
Safety and Hazards
Properties
IUPAC Name |
tert-butyl N-[1-[(2,6-difluorophenyl)methyl]piperidin-4-yl]carbamate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24F2N2O2/c1-17(2,3)23-16(22)20-12-7-9-21(10-8-12)11-13-14(18)5-4-6-15(13)19/h4-6,12H,7-11H2,1-3H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VNUJTYRXYGXRCQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1CCN(CC1)CC2=C(C=CC=C2F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24F2N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.